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Introduction

Isopropyl ethanesulfonate (CAS No. 14245-62-6) is an organic compound with the chemical
formula C5H1203S.[1][2][3] It is an ester of ethanesulfonic acid and isopropanol. This
document provides a detailed overview of the known physical properties of isopropyl
ethanesulfonate, outlines standard experimental methodologies for their determination, and
presents a generalized workflow for its synthesis and purification. This guide is intended to be a
valuable resource for professionals in research and drug development who may work with or
encounter this compound.

Physical and Chemical Properties

Isopropyl ethanesulfonate is typically a colorless to pale yellow or light brown liquid.[1][4] It is
characterized by the presence of an isopropyl group and an ethanesulfonate moiety.[1] The
compound is soluble in polar organic solvents such as DMSO and methanol, but has limited
solubility in water.[1][2][4] It is stable under standard room temperature conditions.[1][5][6]

Summary of Physical Properties
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Property Value Source
Molecular Formula C5H1203Ss [1112][3]
Molecular Weight 152.21 g/mol [2][3]
Physical Form Liquid, Oil [11[4115]
o Colorless to Pale Yellow, Light (4]
Brown
Boiling Point 237 °C [2]14](7]
Density 1.096 g/cm3 [21[41[7]
Flash Point 97 °C (21141071

Slightly soluble in DMSO and

Solubility Methanol; Limited solubility in
water.[1][2][4]
Refrigerator or Room

Storage Temperature 2114115171
Temperature

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of isopropyl
ethanesulfonate are not readily available in the provided search results. However, standard
analytical techniques are employed for the characterization of similar alkyl sulfonate
compounds.[8][9] The following are generalized methodologies for determining the key physical
properties listed above.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for determining the boiling point is distillation.

e Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.
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o Sample Preparation: The liquid sample (isopropyl ethanesulfonate) is placed in the round-
bottom flask along with boiling chips to ensure smooth boiling.

» Heating: The flask is gently heated.

o Data Collection: The temperature is recorded when the liquid is boiling and the vapor
temperature stabilizes. This stable temperature is the boiling point. For accuracy, the
atmospheric pressure should also be recorded, as boiling point varies with pressure.

Determination of Density

Density is the mass per unit volume of a substance.

e Apparatus: A pycnometer (a flask with a specific volume) and an analytical balance are
required.

e Measurement:

o

The empty pycnhometer is weighed.

[¢]

The pycnometer is filled with the sample liquid, and any excess is removed.

[¢]

The filled pycnometer is weighed again.

[e]

The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density (e.g., deionized water) and weighed.

o Calculation: The density of the sample is calculated using the weights and the known density
of the reference substance.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
 Visual Method:

o A known volume of the solvent (e.g., water, DMSO, methanol) is placed in a vial.
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o Small, measured amounts of isopropyl ethanesulfonate are incrementally added to the
solvent.

o The mixture is agitated after each addition until the solute dissolves.

o The point at which the solute no longer dissolves and a separate phase or precipitate is
observed is noted. This provides a qualitative or semi-quantitative measure of solubility.

Structural and Purity Analysis

Techniques such as Fourier-Transform Infrared Spectroscopy (FTIR), High-Performance Liquid
Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear
Magnetic Resonance (NMR) spectroscopy are used to confirm the structure and purity of alkyl
sulfonates.[8][9]

Generalized Experimental Workflow: Synthesis and
Purification

The following diagram illustrates a general workflow for the synthesis of an alkyl
ethanesulfonate, like isopropyl ethanesulfonate, followed by a standard purification process.
This is based on a common synthetic route for similar esters.[10]
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Caption: Generalized workflow for the synthesis and purification of isopropyl
ethanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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